Cas no 887218-68-0 (2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product name: 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887218-68-0
• MF: C₁₈H₂₁FN₄OS
• MW: 360.448945760727
• CID: 5478339

2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(2-fluorophenyl)-piperidin-1-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H21FN4OS/c1-2-14-20-18-23(21-14)17(24)16(25-18)15(22-10-6-3-7-11-22)12-8-4-5-9-13(12)19/h4-5,8-9,15,24H,2-3,6-7,10-11H2,1H3
• InChI Key： GOFNEOJCGXICBU-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CC=C3F)N3CCCCC3)=C(O)N12

Additional information on 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887218-68-0)

The compound 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887218-68-0) is a highly specialized heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a triazolothiazole core combined with a fluorophenyl and piperidinyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in computational chemistry and AI-driven drug design. The compound's CAS No. 887218-68-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its fluorophenyl group, in particular, is a hotspot for structural optimization, as fluorine substitution often enhances metabolic stability and binding affinity—a key consideration in modern medicinal chemistry.

One of the most compelling aspects of 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol is its potential application in neuropharmacology. The piperidinyl moiety is a common pharmacophore in CNS-targeting drugs, and its inclusion in this compound has sparked investigations into its interactions with neurotransmitter receptors. This aligns with growing public interest in neurological health and cognitive enhancement, topics frequently queried in search engines and discussed in scientific forums.

From a synthetic perspective, the compound's triazolothiazole scaffold presents both challenges and opportunities. Chemists are exploring efficient routes to its synthesis, leveraging green chemistry principles to minimize environmental impact—a priority in today's sustainable research landscape. The fluorophenyl substitution further complicates the synthesis, requiring precise control over reaction conditions to achieve high yields and purity. These technical nuances are often the focus of organic chemistry discussions and patent filings.

Beyond its pharmaceutical potential, CAS No. 887218-68-0 is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors in formulation development, a topic of high relevance to drug delivery researchers. The compound's logP and pKa values are frequently analyzed to predict its behavior in biological systems, addressing common queries about ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In conclusion, 2-ethyl-5-(2-fluorophenyl)(piperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from drug discovery to material science, underscore its importance in contemporary research. As scientific inquiries into its mechanisms and optimizations continue, this compound is poised to remain a subject of intense study and discussion in the years to come.